Tebuconazole-d9
Tebuconazole-d9
Tebuconazole-d9 is intended for use as an internal standard for the quantification of tebuconazole by GC- or LC-MS. Tebuconazole is a triazole fungicide that is active against both seed and foliar fungi. It inhibits 14α-demethylase isolated from U. maydis and S. bicolor with IC50 values of 0.05 and 0.16 nM, respectively. It inhibits the androgenic effect of the androgen receptor agonist DHT (IC20 = 2.89 µM) and is cytotoxic (EC20 = 38.9 µM) in an MDA-kb2 assay. Tebuconazole (50 and 100 mg/kg per day) administered during gestation reduces testosterone levels and increases testicular levels of progesterone and 17α-hydroxyprogesterone in male rat fetuses. It has a feminizing effect on male pups and a virilizing effect on female pups. When administered to rats gestationally through postnatal day 42, tebuconazole (20 and 60 mg/kg per day) leads to cell death of pyramidal cells in the CA3-4 region of the hippocampus and layer V of the cortex concomitant with impairment in learning the platform location in the Morris water maze.
Brand Name:
Vulcanchem
CAS No.:
1246818-83-6
VCID:
VC0030898
InChI:
InChI=1S/C16H22ClN3O/c1-15(2,3)16(21,10-20-12-18-11-19-20)9-8-13-4-6-14(17)7-5-13/h4-7,11-12,21H,8-10H2,1-3H3/i1D3,2D3,3D3
SMILES:
CC(C)(C)C(CCC1=CC=C(C=C1)Cl)(CN2C=NC=N2)O
Molecular Formula:
C16H22ClN3O
Molecular Weight:
316.87 g/mol
Tebuconazole-d9
CAS No.: 1246818-83-6
Cat. No.: VC0030898
Molecular Formula: C16H22ClN3O
Molecular Weight: 316.87 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tebuconazole-d9 is intended for use as an internal standard for the quantification of tebuconazole by GC- or LC-MS. Tebuconazole is a triazole fungicide that is active against both seed and foliar fungi. It inhibits 14α-demethylase isolated from U. maydis and S. bicolor with IC50 values of 0.05 and 0.16 nM, respectively. It inhibits the androgenic effect of the androgen receptor agonist DHT (IC20 = 2.89 µM) and is cytotoxic (EC20 = 38.9 µM) in an MDA-kb2 assay. Tebuconazole (50 and 100 mg/kg per day) administered during gestation reduces testosterone levels and increases testicular levels of progesterone and 17α-hydroxyprogesterone in male rat fetuses. It has a feminizing effect on male pups and a virilizing effect on female pups. When administered to rats gestationally through postnatal day 42, tebuconazole (20 and 60 mg/kg per day) leads to cell death of pyramidal cells in the CA3-4 region of the hippocampus and layer V of the cortex concomitant with impairment in learning the platform location in the Morris water maze. |
|---|---|
| CAS No. | 1246818-83-6 |
| Molecular Formula | C16H22ClN3O |
| Molecular Weight | 316.87 g/mol |
| IUPAC Name | 5-(4-chlorophenyl)-1,1,1-trideuterio-3-(1,2,4-triazol-1-ylmethyl)-2,2-bis(trideuteriomethyl)pentan-3-ol |
| Standard InChI | InChI=1S/C16H22ClN3O/c1-15(2,3)16(21,10-20-12-18-11-19-20)9-8-13-4-6-14(17)7-5-13/h4-7,11-12,21H,8-10H2,1-3H3/i1D3,2D3,3D3 |
| Standard InChI Key | PXMNMQRDXWABCY-GQALSZNTSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C(CCC1=CC=C(C=C1)Cl)(CN2C=NC=N2)O |
| SMILES | CC(C)(C)C(CCC1=CC=C(C=C1)Cl)(CN2C=NC=N2)O |
| Canonical SMILES | CC(C)(C)C(CCC1=CC=C(C=C1)Cl)(CN2C=NC=N2)O |
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